Cas no 1351618-32-0 (3-(1H-imidazol-1-yl)-6-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]pyridazine)

• Product Name: 3-(1H-imidazol-1-yl)-6-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]pyridazine
• CAS No: 1351618-32-0
• MF: C₂₁H₂₀N₆O₃
• MW: 404.421903610229
• CID: 5901589
• PubChem ID: 56765866
• Update Time: 2025-05-24

3-(1H-imidazol-1-yl)-6-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]pyridazine Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-[6-(1H-imidazol-1-yl)-3-pyridazinyl]-1-piperazinyl](7-methoxy-2-benzofuranyl)-
• 3-(1H-imidazol-1-yl)-6-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]pyridazine
• VU0538674-1
• AKOS024541151
• (4-(6-(1H-imidazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(7-methoxybenzofuran-2-yl)methanone
• F6235-0197
• [4-(6-imidazol-1-ylpyridazin-3-yl)piperazin-1-yl]-(7-methoxy-1-benzofuran-2-yl)methanone
• 1351618-32-0

• Inchi： 1S/C21H20N6O3/c1-29-16-4-2-3-15-13-17(30-20(15)16)21(28)26-11-9-25(10-12-26)18-5-6-19(24-23-18)27-8-7-22-14-27/h2-8,13-14H,9-12H2,1H3
• InChI Key： CNCKGZHFOYPYLK-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NN=C(N3C=NC=C3)C=C2)CC1)(C1=CC2=CC=CC(OC)=C2O1)=O

Computed Properties

• Exact Mass: 404.15968852g/mol
• Monoisotopic Mass: 404.15968852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 89.5Ų

Additional information on 3-(1H-imidazol-1-yl)-6-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]pyridazine

3-(1H-imidazol-1-yl)-6-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]pyridazine: A Comprehensive Overview

The compound with CAS No 1351618-32-0, known as 3-(1H-imidazol-1-yl)-6-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]pyridazine, has garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a complex heterocyclic compound that combines imidazole, pyridazine, and piperazine moieties, along with a methoxy-substituted benzofuran group. Its unique structure endows it with diverse biological activities, making it a promising candidate for drug development.

Recent studies have highlighted the potential of this compound in antitumor and anti-inflammatory applications. Researchers have demonstrated that the imidazole ring plays a crucial role in stabilizing the molecule's structure, while the pyridazine ring contributes to its electronic properties. The piperazine group, on the other hand, enhances the molecule's ability to interact with biological targets, such as enzymes and receptors.

The 7-methoxybenzofuran moiety is another key feature of this compound. Methoxy substitution at the 7-position of benzofuran not only increases the molecule's lipophilicity but also enhances its stability in biological systems. This group has been shown to exhibit antioxidant properties, which further supports its potential therapeutic applications.

From a synthetic standpoint, the construction of this compound involves a series of intricate reactions. The synthesis begins with the preparation of the benzofuran derivative, followed by its coupling with piperazine via a carbonyl linkage. The final step involves introducing the imidazole and pyridazine rings through nucleophilic aromatic substitution reactions. This multi-step synthesis highlights the challenges associated with constructing such complex molecules but also underscores their value as research tools.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that the molecule can bind effectively to several therapeutic targets, including kinases and proteases. For instance, simulations suggest that the imidazole ring can form hydrogen bonds with critical residues in these enzymes, potentially inhibiting their activity.

In terms of pharmacokinetics, preliminary studies indicate that this compound exhibits moderate solubility in aqueous solutions and good permeability across biological membranes. However, its bioavailability remains a subject of ongoing research. Efforts are being made to optimize its formulation to enhance its absorption and reduce clearance rates.

The combination of its unique structure and promising biological activities positions 3-(1H-imidazol-1-yl)-6-[4-(7-methoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]pyridazine as a valuable asset in drug discovery pipelines. Its potential applications span across various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases.

In conclusion, this compound represents a fascinating example of how structural complexity can be harnessed to achieve diverse biological effects. As research continues to uncover its full potential, it is likely to play an increasingly important role in both academic and industrial settings.